1,4,7,13,16-Pentaoxa-10,19-diazacyclohenicosane
Overview
Description
1,4,7,13,16-Pentaoxa-10,19-diazacyclohenicosane, also known as crown-ether, is a cyclic organic compound with a heteroatom-containing ring structure. It is widely used in various scientific research fields due to its unique physical and chemical properties.
Mechanism of Action
The mechanism of action of 1,4,7,13,16-Pentaoxa-10,19-diazacyclohenicosane is based on its ability to form stable complexes with metal ions and organic molecules. The cyclic structure of the compound allows it to encapsulate the guest molecules, forming a cage-like structure that stabilizes the complex. The selectivity of the compound towards specific metal ions and organic molecules is determined by the size, shape, and charge of the guest molecules.
Biochemical and Physiological Effects
1,4,7,13,16-Pentaoxa-10,19-diazacyclohenicosane has been shown to have low toxicity and minimal adverse effects on biochemical and physiological systems. It has been used in various biomedical applications, such as drug delivery, imaging, and biosensing. The compound has also been shown to have antioxidant and antimicrobial properties, making it a potential candidate for the development of new therapeutic agents.
Advantages and Limitations for Lab Experiments
The advantages of using 1,4,7,13,16-Pentaoxa-10,19-diazacyclohenicosane in lab experiments include its high selectivity, stability, and ease of synthesis. The compound can be easily modified to improve its properties, such as solubility and binding affinity. However, the limitations of using the compound include its sensitivity to pH, temperature, and other environmental factors, which can affect its stability and binding properties.
Future Directions
There are many future directions for the research and development of 1,4,7,13,16-Pentaoxa-10,19-diazacyclohenicosane. One direction is to explore its potential in the field of drug delivery, where it can be used to encapsulate and deliver therapeutic agents to specific target cells or tissues. Another direction is to investigate its potential in the field of biosensing, where it can be used to detect and quantify specific molecules in biological samples. Additionally, the development of new synthesis methods and modifications of the compound can further improve its properties and expand its applications in various scientific research fields.
Conclusion
1,4,7,13,16-Pentaoxa-10,19-diazacyclohenicosane is a cyclic organic compound with unique physical and chemical properties that make it a valuable tool in various scientific research fields. Its ability to selectively bind to metal ions and organic molecules has led to its widespread use in analytical chemistry, material science, and biomedical applications. Further research and development of the compound can lead to new discoveries and innovations in these fields.
Scientific Research Applications
1,4,7,13,16-Pentaoxa-10,19-diazacyclohenicosane has a wide range of scientific research applications due to its ability to selectively bind to metal ions and organic molecules. It is commonly used as a chelating agent in analytical chemistry, such as in the extraction and separation of metal ions from complex mixtures. It is also used in the synthesis of various materials, such as polymers, ceramics, and nanoparticles.
properties
IUPAC Name |
1,4,7,13,16-pentaoxa-10,19-diazacyclohenicosane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H30N2O5/c1-5-17-9-10-18-6-2-16-4-8-20-12-14-21-13-11-19-7-3-15-1/h15-16H,1-14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALSQUFVBKLVFCC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCOCCNCCOCCOCCOCCN1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H30N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60178698 | |
Record name | 1,4,7,13,16-Pentaoxa-10,19-diazacyclohenicosane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60178698 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.40 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
23978-10-1 | |
Record name | 1,4,7,13,16-Pentaoxa-10,19-diazacycloheneicosane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=23978-10-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,4,7,13,16-Pentaoxa-10,19-diazacyclohenicosane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023978101 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,4,7,13,16-Pentaoxa-10,19-diazacyclohenicosane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60178698 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,4,7,13,16-pentaoxa-10,19-diazacyclohenicosane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.771 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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